Cas no 1249078-56-5 (Methyl 4-amino-1-(2-hydroxyethyl)-1h-pyrrole-2-carboxylate)

• Product Name: Methyl 4-amino-1-(2-hydroxyethyl)-1h-pyrrole-2-carboxylate
• CAS No: 1249078-56-5
• MF: C₈H₁₂N₂O₃
• MW: 184.192481994629
• CID: 6195432
• PubChem ID: 61295335
• Update Time: 2025-11-01

Methyl 4-amino-1-(2-hydroxyethyl)-1h-pyrrole-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• Methyl 4-amino-1-(2-hydroxyethyl)-1h-pyrrole-2-carboxylate
• EN300-804144
• CS-0289387
• 1249078-56-5
• AKOS010548516

• Inchi： 1S/C8H12N2O3/c1-13-8(12)7-4-6(9)5-10(7)2-3-11/h4-5,11H,2-3,9H2,1H3
• InChI Key： REHGXAVEPOLSFA-UHFFFAOYSA-N
• SMILES： OCCN1C=C(C=C1C(=O)OC)N

Computed Properties

• Exact Mass: 184.08479225g/mol
• Monoisotopic Mass: 184.08479225g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 186
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.6
• Topological Polar Surface Area: 77.5Ų

Additional information on Methyl 4-amino-1-(2-hydroxyethyl)-1h-pyrrole-2-carboxylate

Exploring Methyl 4-amino-1-(2-hydroxyethyl)-1H-pyrrole-2-carboxylate (CAS 1249078-56-5): A Versatile Building Block in Modern Chemistry

In the realm of organic synthesis and pharmaceutical research, Methyl 4-amino-1-(2-hydroxyethyl)-1H-pyrrole-2-carboxylate (CAS 1249078-56-5) has emerged as a pivotal intermediate. This compound, characterized by its unique pyrrole core and functional groups, is gaining traction due to its adaptability in drug discovery, material science, and agrochemical applications. Its molecular structure—featuring an amino group, hydroxyethyl side chain, and ester moiety—enables diverse chemical modifications, aligning with the growing demand for customizable scaffolds in R&D.

The rise of precision medicine and green chemistry has spotlighted compounds like Methyl 4-amino-1-(2-hydroxyethyl)-1H-pyrrole-2-carboxylate. Researchers are increasingly exploring its potential in designing small-molecule inhibitors and bioconjugates, addressing queries such as "How can pyrrole derivatives enhance drug bioavailability?" or "What role do ester-containing intermediates play in sustainable synthesis?" These topics dominate academic forums and search trends, reflecting the compound's relevance.

From a synthetic perspective, the CAS 1249078-56-5 compound offers a balance of reactivity and stability. The hydroxyethyl group facilitates solubility in polar solvents, while the methyl ester allows for straightforward hydrolysis or transesterification—key for prodrug development. Such properties resonate with industrial needs for scalable and cost-effective intermediates, particularly in APIs (Active Pharmaceutical Ingredients) manufacturing.

Beyond pharmaceuticals, Methyl 4-amino-1-(2-hydroxyethyl)-1H-pyrrole-2-carboxylate is investigated for its photophysical properties. Its conjugated system makes it a candidate for organic electronics, answering searches like "Can pyrrole derivatives improve OLED efficiency?" Startups and academic labs are patenting novel uses, further driving its commercial visibility.

Quality control and regulatory compliance are critical for CAS 1249078-56-5. Analytical techniques like HPLC and NMR ensure purity, addressing concerns about batch-to-batch consistency—a frequent query among buyers. Suppliers emphasizing GMP-grade production are favored, as industries prioritize traceability and safety.

In conclusion, Methyl 4-amino-1-(2-hydroxyethyl)-1H-pyrrole-2-carboxylate exemplifies innovation at the intersection of chemistry and technology. Its multifaceted applications, from drug design to advanced materials, position it as a compound of enduring interest. As research evolves, so too will its role in addressing global challenges like personalized therapeutics and renewable energy solutions.